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Compound of Interest

Compound Name:
1,2-DIMETHYL-3-

NITROBENZENE

Cat. No.: B167072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 1,2-dimethyl-3-
nitrobenzene. Adherence to these procedures is critical for ensuring laboratory safety and

minimizing risk.

Hazard Summary and Quantitative Data
1,2-Dimethyl-3-nitrobenzene is a hazardous chemical that requires careful handling. It is

classified as harmful and can cause irritation to the skin, eyes, and respiratory tract.[1] Below is

a summary of its key hazard and physical property data.

Hazard Classification Description

Acute Oral Toxicity
Harmful if swallowed. The oral LD50 in rats is

2110 mg/kg.[1]

Skin Corrosion/Irritation May cause skin irritation.[1]

Eye Damage/Irritation May cause eye irritation.[1]

Combustibility The substance is combustible.[1]
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Physical and Chemical Properties Value

CAS Number 83-41-0

Molecular Formula C₈H₉NO₂

Molecular Weight 151.16 g/mol

Appearance Pale yellow oil or liquid.

Flash Point 107 °C (225 °F)

Solubility Insoluble in water.

Occupational Exposure Limits (OELs): No specific OSHA PEL (Permissible Exposure Limit) or

ACGIH TLV (Threshold Limit Value) has been established for 1,2-dimethyl-3-nitrobenzene. In

the absence of defined OELs, it is crucial to handle this chemical with a high degree of caution,

utilizing engineering controls and appropriate PPE to minimize any potential exposure.

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is mandatory. The following workflow

outlines the necessary steps to ensure adequate protection.
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Caption: Logical workflow for PPE selection and use.

Detailed PPE Specifications
Based on the risk assessment for handling 1,2-dimethyl-3-nitrobenzene, the following PPE is

required:
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PPE Category Specification Rationale and Best Practices

Eye and Face Protection

Chemical splash goggles

meeting EN166 (EU) or ANSI

Z87.1 (US) standards. A face

shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Butyl rubber gloves are

recommended for handling

aromatic nitro compounds.

Nitrile gloves may be used for

incidental contact but should

be changed immediately upon

contamination. Always inspect

gloves for tears or punctures

before use.

Butyl rubber provides superior

resistance to nitro compounds.

Double gloving can provide

additional protection.

Skin and Body Protection

A flame-resistant lab coat, fully

buttoned, is required. Full-

length pants and closed-toe

shoes are mandatory. For

tasks with a high splash

potential, a chemical-resistant

apron should be worn over the

lab coat.

Provides a barrier against

accidental skin contact and

protects from potential

splashes of the combustible

liquid.

Respiratory Protection All work with 1,2-dimethyl-3-

nitrobenzene should be

conducted in a certified

chemical fume hood. If

engineering controls are

insufficient or during a spill, a

NIOSH-approved respirator

with an organic vapor (OV)

cartridge is necessary. A Type

A (brown) filter conforming to

Protects against the inhalation

of harmful vapors. A fume

hood is the primary

engineering control to minimize

airborne concentrations.
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EN14387 is also

recommended.[1]

Operational Plan: Handling and Spill Cleanup
Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Verify that the chemical fume hood is functioning correctly.

Location: Conduct all work involving 1,2-dimethyl-3-nitrobenzene within a certified

chemical fume hood.

Dispensing: Use appropriate tools (e.g., glass pipettes, syringes) to dispense the chemical.

Avoid generating aerosols.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Storage: Store 1,2-dimethyl-3-nitrobenzene in a tightly sealed, properly labeled container

in a cool, dry, and well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong bases.[1]

Spill Cleanup Protocol:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don the appropriate PPE as specified in the table above, including respiratory

protection.

Containment: For small spills, absorb the material with an inert absorbent such as sand,

silica gel, or a universal binder.[1] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material and place it into a labeled, sealable

container for hazardous waste.
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Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),

followed by a thorough wash with soap and water.

Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste.

Disposal Plan: Chemical and Contaminated
Materials
Proper disposal of 1,2-dimethyl-3-nitrobenzene and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

Waste Identification and Collection:

Collect all waste containing 1,2-dimethyl-3-nitrobenzene, including unused product,

reaction byproducts, and contaminated materials (e.g., absorbent pads, gloves,

disposable lab coats), in a designated and compatible hazardous waste container.

The container must be chemically resistant, leak-proof, and have a secure lid.

Labeling:

Clearly label the waste container with "HAZARDOUS WASTE" and the full chemical name:

"1,2-Dimethyl-3-nitrobenzene".

Include the approximate concentration and quantity of the waste. Do not use

abbreviations.

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Ensure the container is kept closed except when adding waste.
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Disposal of Contaminated PPE:

Contaminated disposable PPE (gloves, lab coats, etc.) must be disposed of as hazardous

waste.

Place all contaminated PPE in a designated, labeled hazardous waste bag or container

immediately after doffing.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and disposal of the chemical

waste.

Chemical waste generators must comply with all local, regional, and national hazardous

waste regulations to ensure complete and accurate classification and disposal.[1]

By adhering to these detailed safety and handling protocols, researchers can significantly

mitigate the risks associated with 1,2-dimethyl-3-nitrobenzene, fostering a safer laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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